Cas no 40231-08-1 (2-(2-bromoacetyl)phenyl acetate)

• Product Name: 2-(2-bromoacetyl)phenyl acetate
• CAS No: 40231-08-1
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 3968093
• Update Time: 2025-06-10

2-(2-bromoacetyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(acetyloxy)phenyl]-2-bromo-
• 2-(2-bromoacetyl)phenyl acetate

• Inchi： 1S/C10H9BrO3/c1-7(12)14-10-5-3-2-4-8(10)9(13)6-11/h2-5H,6H2,1H3
• InChI Key： DGGQZQQASYINLT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1OC(C)=O)CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-bromoacetyl)phenyl acetate

Recent Advances in the Study of 2-(2-bromoacetyl)phenyl acetate (CAS: 40231-08-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-bromoacetyl)phenyl acetate (CAS: 40231-08-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique chemical properties of 2-(2-bromoacetyl)phenyl acetate, which make it a valuable intermediate in the synthesis of more complex molecules. Its bromoacetyl group serves as a reactive handle for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. Researchers have successfully employed this compound in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in various disease pathways.

In the field of medicinal chemistry, 2-(2-bromoacetyl)phenyl acetate has shown promise as a building block for the development of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating irreversible inhibitors of SARS-CoV-2 main protease, with several derivatives exhibiting potent antiviral activity. The compound's ability to form stable covalent bonds with target proteins while maintaining selectivity has made it particularly attractive for targeting challenging drug targets.

From a mechanistic perspective, recent investigations have shed light on the compound's reactivity profile and potential off-target effects. Advanced mass spectrometry techniques have been employed to map its interaction sites with various biological macromolecules, providing valuable insights for rational drug design. These studies have also revealed interesting structure-activity relationships that could guide future optimization efforts.

The safety profile and pharmacokinetic properties of 2-(2-bromoacetyl)phenyl acetate derivatives have been the subject of recent preclinical evaluations. While the parent compound shows some reactivity concerns, strategic modifications have yielded derivatives with improved stability and reduced toxicity. These advancements have opened new possibilities for the development of targeted therapies, particularly in oncology and infectious diseases.

Looking ahead, researchers are exploring innovative applications of 2-(2-bromoacetyl)phenyl acetate in chemical biology tools development. Its use in activity-based protein profiling and targeted protein degradation platforms represents an exciting frontier in drug discovery. As synthetic methodologies continue to evolve, we anticipate seeing more sophisticated applications of this versatile compound in both academic research and pharmaceutical development pipelines.